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Introduction

MS4078 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce
the degradation of Anaplastic Lymphoma Kinase (ALK). ALK is a receptor tyrosine kinase that,
when constitutively activated through mutations or chromosomal rearrangements, acts as an
oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC) and
anaplastic large-cell lymphoma (ALCL)[1][2]. MS4078 functions by hijacking the cell's natural
protein disposal system. It forms a ternary complex between ALK and the E3 ubiquitin ligase
Cereblon, leading to the ubiquitination and subsequent proteasomal degradation of the ALK
protein[1][2]. This targeted protein degradation offers a promising therapeutic strategy to
overcome resistance mechanisms associated with traditional ALK inhibitors.

These application notes provide detailed protocols for the dosage and administration of
MS4078 in preclinical in vivo mouse models, particularly for assessing its anti-tumor efficacy in
xenograft studies.

Mechanism of Action of MS4078
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MS4078 is a heterobifunctional molecule composed of a ligand that binds to ALK, a linker, and
a ligand that recruits the E3 ubiquitin ligase Cereblon (CRBN). By bringing ALK and CRBN into
close proximity, MS4078 facilitates the transfer of ubiquitin from the E3 ligase to ALK. The
polyubiquitinated ALK is then recognized and degraded by the 26S proteasome. This
degradation of ALK disrupts downstream oncogenic signaling pathways, including the
PI3K/AKT, MAPK/ERK, and JAK/STAT pathways, thereby inhibiting cancer cell proliferation and

survival[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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